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Cat. No.: B8072596 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Liensinine, a major isoquinoline alkaloid extracted from the seed embryo of Nelumbo nucifera

Gaertn, is a potent inhibitor of late-stage autophagy and mitophagy.[1][2][3] Its diperchlorate

salt, Liensinine Diperchlorate, offers a stable form for research applications. The compound

functions by blocking the fusion of autophagosomes with lysosomes, a critical step in the

autophagy pathway.[1][2][4] This mechanism has been shown to sensitize breast cancer cells

to chemotherapy, highlighting its therapeutic potential.[4]

This document provides a comprehensive protocol for the preparation, storage, and handling of

Liensinine Diperchlorate stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent,

ensuring reproducible and reliable experimental outcomes.

Quantitative Data Summary
The key physicochemical properties of Liensinine Diperchlorate are summarized below.
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Property Value References

Molecular Formula C₃₇H₄₄Cl₂N₂O₁₄ [1][2][5]

Molecular Weight 811.66 g/mol [1][2][6]

CAS Number 5088-90-4 [1][2][5][6]

Appearance White to off-white solid powder [1][5]

Solubility in DMSO

≥ 50 mg/mL (61.6 mM). Use of

fresh, anhydrous DMSO is

recommended as the solvent is

hygroscopic, which can reduce

solubility.

[1][2]

Experimental Workflow and Protocols
Workflow for Stock Solution Preparation
The general workflow for preparing a Liensinine Diperchlorate stock solution is outlined in the

diagram below. This process ensures accuracy, complete dissolution, and proper storage.
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Workflow for Liensinine Diperchlorate stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8072596?utm_src=pdf-body-img
https://www.benchchem.com/product/b8072596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Preparing a 10 mM Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Liensinine Diperchlorate
in DMSO.

Materials:

Liensinine Diperchlorate powder (CAS: 5088-90-4)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile pipette tips

Equipment:

Analytical balance

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Preparation: Before opening, allow the vial of Liensinine Diperchlorate powder to

equilibrate to room temperature for 15-20 minutes to prevent moisture condensation.

Calculation: Calculate the mass of Liensinine Diperchlorate required. To prepare 1 mL of a

10 mM stock solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 811.66 g/mol × 1000 mg/g = 8.12 mg

Weighing: Carefully weigh out 8.12 mg of the powder and transfer it to a sterile

microcentrifuge tube.
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Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex for 1-2 minutes. If particles are still visible,

sonicate the solution in a water bath for 10-15 minutes to ensure complete dissolution.[1][7]

Gentle warming (up to 60°C) can also aid dissolution if necessary.[8]

Inspection: Visually inspect the solution to confirm it is clear and free of any precipitate.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[1][9] Store the aliquots as

recommended in Section 4.0.

Storage and Handling
Proper storage and handling are critical to maintain the stability and efficacy of the Liensinine
Diperchlorate stock solution.

Storage Conditions:

Powder (pre-dissolution): Store at -20°C for up to 3 years.

DMSO Stock Solution:

Store at -80°C for up to 6 months.[1][6][10]

Store at -20°C for up to 1 month.[1][2][6][10]

Important: Always aliquot the stock solution to prevent degradation from multiple freeze-thaw

cycles.[2]

Safe Handling:

Handle Liensinine Diperchlorate in a well-ventilated area.[10]

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

[10]

Avoid direct contact with skin and eyes, and prevent inhalation of the powder.[10]
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In case of accidental contact, wash the affected area thoroughly with water.

Mechanism of Action and Application
Liensinine Diperchlorate exerts its biological effect by inhibiting the final stage of autophagy.

It prevents the fusion of autophagosomes with lysosomes, leading to the accumulation of

autophagosomes within the cell. This disruption of the autophagic flux is a valuable tool for

studying cellular degradation pathways and has shown potential in cancer therapy.
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Liensinine Diperchlorate inhibits late-stage autophagy.

Application in Research:

The prepared DMSO stock solution can be further diluted in an appropriate cell culture medium

for in vitro experiments. It is crucial to ensure the final concentration of DMSO in the assay is

non-toxic to the cells, typically below 0.5%.[9] This allows researchers to investigate the effects

of autophagy inhibition on various cellular processes, such as apoptosis, cell viability, and

sensitivity to other therapeutic agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/liensinine-diperchlor-ate.html
https://www.selleckchem.com/products/liensinine-diperchlorate.html
https://www.medchemexpress.com/liensinine.html
https://pubmed.ncbi.nlm.nih.gov/26114658/
https://pubmed.ncbi.nlm.nih.gov/26114658/
https://pubmed.ncbi.nlm.nih.gov/26114658/
https://www.phytopurify.com/Liensinineperchlorate-p-10314.html
https://www.cd-bioparticles.net/p/16046/liensinine-diperchlorate
https://www.targetmol.com/compound/liensinine%20perchlorate
https://file.medchemexpress.com/batch_PDF/HY-N0484/Liensinine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0485/Liensinine-Diperchlorate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b8072596#how-to-prepare-liensinine-diperchlorate-stock-solution-with-dmso
https://www.benchchem.com/product/b8072596#how-to-prepare-liensinine-diperchlorate-stock-solution-with-dmso
https://www.benchchem.com/product/b8072596#how-to-prepare-liensinine-diperchlorate-stock-solution-with-dmso
https://www.benchchem.com/product/b8072596#how-to-prepare-liensinine-diperchlorate-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8072596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

